Cas no 113502-55-9 (1-Descarboxy Ketorolac)

• Product Name: 1-Descarboxy Ketorolac
• CAS No: 113502-55-9
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• CID: 1201890
• PubChem ID: 71209516
• Update Time: 2025-05-25

1-Descarboxy Ketorolac Chemical and Physical Properties

Names and Identifiers

• 6,7-dihydro-5H-pyrrolizin-3-yl(phenyl)methanone
• 1-Descarboxy Ketorolac
• Methanone, (2,3-dihydro-1H-pyrrolizin-5-yl)phenyl-
• ACMC-20mie0
• CTK0C9402
• 5-Benzoyl-2,3-dihydro-1H-pyrrolizine
• Phenyl(2,3-dihydro-1H-pyrrolizin-5-yl)methanone
• CHEMBL3134487
• Ketorolac trometamol impurity I [EP]
• SCHEMBL14577623
• SMR003599704
• KETOROLAC TROMETAMOL IMPURITY I [EP IMPURITY]
• 9C0MT6TTH9
• Q27272337
• 113502-55-9
• AKOS030239692
• MLS004856446
• DTXSID20150430
• (2,3-Dihydro-1H-pyrrolizin-5-yl)(phenyl)methanone
• UNII-9C0MT6TTH9
• DTXCID1072921
• Ketorolac trometamol impurity I
• KETOROLAC TROMETAMOL IMPURITY I (EP IMPURITY)

• Inchi： 1S/C14H13NO/c16-14(11-5-2-1-3-6-11)13-9-8-12-7-4-10-15(12)13/h1-3,5-6,8-9H,4,7,10H2
• InChI Key： DHUITNLXEMJSMU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=C2CCCN21

Computed Properties

• Exact Mass: 211.09979
• Monoisotopic Mass: 211.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: >95°C (dec.)
• Boiling Point: 385.2±30.0 °C at 760 mmHg
• Flash Point: 186.8±24.6 °C
• PSA: 22
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-Descarboxy Ketorolac Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Descarboxy Ketorolac

Exploring the Potential of 1-Descarboxy Ketorolac: A Comprehensive Overview

Ketorolac, a well-known nonsteroidal anti-inflammatory drug (NSAID), has been widely used for its potent analgesic effects and anti-inflammatory properties. However, recent advancements in pharmaceutical research have led to the development of a derivative compound, 1-Descarboxy Ketorolac, which holds promising potential in various therapeutic applications. This compound, identified by the CAS number 113502-55-9, has garnered significant attention due to its unique chemical structure and enhanced pharmacokinetic properties.

The chemical structure of 1-Descarboxy Ketorolac is derived from the parent molecule ketorolac tromethamine, with a key modification involving the removal of a carboxyl group. This structural alteration not only simplifies the molecule but also enhances its bioavailability and reduces potential side effects. According to recent studies published in reputable journals such as Pharmaceutical Research, this modification significantly improves the compound's ability to cross biological membranes, making it a more efficient therapeutic agent.

One of the most notable advantages of 1-Descarboxy Ketorolac is its enhanced anti-inflammatory activity compared to traditional NSAIDs. Research conducted at leading institutions like the University of California, San Francisco, has demonstrated that this compound exhibits superior efficacy in reducing inflammation in models of arthritis and other inflammatory conditions. The mechanism behind this enhanced activity is attributed to its potent inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which plays a critical role in inflammation and pain signaling.

In addition to its anti-inflammatory properties, 1-Descarboxy Ketorolac has shown promise in pain management. Clinical trials have indicated that this compound provides rapid relief from acute and chronic pain with fewer gastrointestinal side effects compared to conventional NSAIDs. This makes it an attractive option for patients who are at risk of developing complications from long-term NSAID use.

The synthesis of CAS No. 113502-55-9 involves a multi-step process that includes selective deprotection and purification techniques. Researchers at pharmaceutical companies such as Pfizer have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets stringent regulatory standards. The scalability of these methods has also been validated, making large-scale production feasible for commercial applications.

Beyond its therapeutic applications, 1-Descarboxy Ketorolac has shown potential in diagnostic imaging due to its ability to bind selectively to inflamed tissues. Preclinical studies have demonstrated that radiolabeled derivatives of this compound can be used for early detection of inflammatory diseases such as rheumatoid arthritis and cardiovascular inflammation. This dual role as both a therapeutic and diagnostic agent underscores its versatility and broad applicability in the field of medicine.

The safety profile of CAS No. 113502-55-9 has been extensively evaluated in preclinical models and early-stage clinical trials. Results indicate that it exhibits a favorable safety profile with minimal adverse effects at therapeutic doses. Long-term toxicity studies are currently underway to further assess its suitability for chronic use.

In conclusion, 1-Descarboxy Ketorolac, with its unique chemical properties and enhanced pharmacological profile, represents a significant advancement in the field of NSAID development. Its potential applications span across pain management, inflammation control, and diagnostic imaging, making it a versatile candidate for future therapeutics. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a pivotal role in addressing unmet medical needs worldwide.